Cas no 35881-16-4 (5H-Benzocyclohepten-6-amine, 6,7,8,9-tetrahydro-2-methoxy-, hydrochloride (1:1))

• Product Name: 5H-Benzocyclohepten-6-amine, 6,7,8,9-tetrahydro-2-methoxy-, hydrochloride (1:1)
• CAS No: 35881-16-4
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5458293
• PubChem ID: 137943521
• Update Time: 2025-06-30

5H-Benzocyclohepten-6-amine, 6,7,8,9-tetrahydro-2-methoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• EN300-6739174
• 2-Methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine;hydrochloride
• 2-methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine hydrochloride
• 35881-16-4
• Z3488905646
• 5H-Benzocyclohepten-6-amine, 6,7,8,9-tetrahydro-2-methoxy-, hydrochloride (1:1)

• Inchi： 1S/C12H17NO.ClH/c1-14-12-6-5-10-7-11(13)4-2-3-9(10)8-12;/h5-6,8,11H,2-4,7,13H2,1H3;1H
• InChI Key： NLVFLZNJHYCXFH-UHFFFAOYSA-N
• SMILES： C12=CC=C(OC)C=C1CCCC(N)C2.[H]Cl

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 5H-Benzocyclohepten-6-amine, 6,7,8,9-tetrahydro-2-methoxy-, hydrochloride (1:1)

5H-Benzocyclohepten-6-amine, 6,7,8,9-tetrahydro-2-methoxy-, hydrochloride (1:1): A Comprehensive Overview

The compound with CAS No 35881-16-4, commonly referred to as 5H-Benzocyclohepten-6-amine, 6,7,8,9-tetrahydro-2-methoxy-, hydrochloride (1:1), is a fascinating molecule with significant potential in the field of organic chemistry and drug discovery. This compound belongs to the class of benzocycloheptenes, which are known for their unique bicyclic structures and diverse biological activities. The benzocycloheptene framework has been extensively studied due to its ability to serve as a scaffold for various pharmacophores.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed ring-closing metathesis and other advanced catalytic techniques to construct the benzocycloheptene ring system. These methods not only enhance the yield but also improve the stereochemical control during synthesis. The methoxy group at position 2 plays a crucial role in modulating the electronic properties of the molecule, making it a valuable intermediate in medicinal chemistry.

The hydrochloride salt form of this compound is particularly significant due to its enhanced solubility and stability. The 1:1 stoichiometry between the amine and hydrochloric acid ensures optimal ionization properties, which are critical for its application in pharmaceutical formulations. Recent studies have highlighted its potential as a lead compound in the development of neuroprotective agents and anti-inflammatory drugs.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthetic modifications. For instance, researchers have explored the introduction of additional functional groups to enhance its bioavailability and pharmacokinetic properties. The tetrahydrobenzocycloheptene moiety has also been implicated in modulating receptor binding affinities, making it a promising candidate for G-protein coupled receptor (GPCR) ligand development.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzyme targets. For example, studies conducted in 2023 demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2) with minimal off-target effects. This selectivity underscores its potential as a novel anti-inflammatory agent with reduced side effects compared to traditional NSAIDs.

Moreover, the compound's structural versatility has led to its exploration in antidepressant drug design. Preclinical trials have indicated that it exhibits potent activity at serotonin reuptake transporter sites, suggesting its role in modulating mood disorders. The integration of computational chemistry tools such as molecular docking and dynamics simulations has further elucidated its binding mechanisms at these targets.

Another area of active research involves the evaluation of this compound's safety profile. Regulatory agencies require stringent testing for potential toxicity and bioaccumulation. Recent toxicological studies have demonstrated that the compound exhibits low acute toxicity and minimal genotoxicity under standard testing conditions. These findings are encouraging for its progression into clinical trials.

In conclusion, 5H-Benzocyclohepten-6-amine, 6,7,8,9-tetrahydro-2-methoxy-, hydrochloride (1:1) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with recent breakthroughs in synthesis and biological evaluation, positions it as a promising candidate for future therapeutic applications. Continued research into its pharmacological properties and optimization strategies will undoubtedly unlock new opportunities for drug development.